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molecular formula C17H22O2 B3049978 4-Cyclohexyl-3-methyl-4-oxo-3-phenylbutanal CAS No. 228419-04-3

4-Cyclohexyl-3-methyl-4-oxo-3-phenylbutanal

Cat. No. B3049978
CAS RN: 228419-04-3
M. Wt: 258.35 g/mol
InChI Key: VMWJZMSNIHEFEC-UHFFFAOYSA-N
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Patent
US06358958B2

Procedure details

To a solution of 82.65 9 (66.29 g, 0.2177 mol) of 4-cyclohexyl-3-methyl-4-oxo-3-phenylbutyraldehyde dimethyl acetal in 539 mL of acetone was added 539 mL of 3 N HCl (aq) at RT. After reaction completion (2 h), the mixture was concentrated to 426.5 g (or ⅓ volume) of residue (RT-40° C.). The residue contained mostly water (pH=0) and was extracted twice with 300 mL of MTBE. The MTBE extract was washed with 300 mL of 25% NaCl (aq), dried over MgSO4, gravity filtered and concentrated to afford 54.92 g (97.65%) of title compound as a pink oil: 1H NMR (d6-DMSO): δ9.54 (t, J=2.0 Hz, 1H, —CHO), 7.36-7.45 (m, 2H, phenyl CH), 7.28-7.35 (m, 3H, phenyl CH), 2.95 (dd, J=16.6 Hz, J=1.9 Hz, 1H, CH2CHO), 2.85 (dd, J=16.6 Hz, J=1.7 Hz, 1H, CH2CHO), 2.41-2.49 (m, 1H, cyclohexyl CH), 1.72 (s, 3H, R2C(CH3)Ph), 0.85-1.66 (m, 10H, cyclohexyl —CH2).
[Compound]
Name
82.65
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
9
Quantity
66.29 g
Type
reactant
Reaction Step One
Name
4-cyclohexyl-3-methyl-4-oxo-3-phenylbutyraldehyde dimethyl acetal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
HCl
Quantity
539 mL
Type
reactant
Reaction Step One
Name
acetone
Quantity
539 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
97.65%

Identifiers

REACTION_CXSMILES
C[O:2][CH:3](OC)[CH2:4][C:5]([CH3:20])([C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)[C:6]([CH:8]1[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1)=[O:7].Cl>CC(C)=O>[CH:8]1([C:6](=[O:7])[C:5]([CH3:20])([C:14]2[CH:15]=[CH:16][CH:17]=[CH:18][CH:19]=2)[CH2:4][CH:3]=[O:2])[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1

Inputs

Step One
[Compound]
Name
82.65
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
9
Quantity
66.29 g
Type
reactant
Smiles
Name
4-cyclohexyl-3-methyl-4-oxo-3-phenylbutyraldehyde dimethyl acetal
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC(CC(C(=O)C1CCCCC1)(C1=CC=CC=C1)C)OC
Name
HCl
Quantity
539 mL
Type
reactant
Smiles
Cl
Name
acetone
Quantity
539 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After reaction completion (2 h)
Duration
2 h
CONCENTRATION
Type
CONCENTRATION
Details
the mixture was concentrated to 426.5 g (or ⅓ volume) of residue (RT-40° C.)
EXTRACTION
Type
EXTRACTION
Details
was extracted twice with 300 mL of MTBE
EXTRACTION
Type
EXTRACTION
Details
The MTBE extract
WASH
Type
WASH
Details
was washed with 300 mL of 25% NaCl (aq)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4, gravity
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
title compound
Type
product
Smiles
C1(CCCCC1)C(C(CC=O)(C1=CC=CC=C1)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 54.92 g
YIELD: PERCENTYIELD 97.65%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.